2-benzylsulfanyl-8,8-dimethyl-5-pyridin-3-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione

• Molecular Formula: C25H24N4O2S
• Molecular Weight: 444.6 g/mol
• IUPAC Name: 2-benzylsulfanyl-8,8-dimethyl-5-pyridin-3-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C25H24N4O2S/c1-25(2)11-17-20(18(30)12-25)19(16-9-6-10-26-13-16)21-22(27-17)28-24(29-23(21)31)32-14-15-7-4-3-5-8-15/h3-10,13,19H,11-12,14H2,1-2H3,(H2,27,28,29,31)
• InChI Key: VVFZYRADGDRKPK-UHFFFAOYSA-N
• Isomeric SMILES: CC1(CC2=C(C(C3=C(N2)NC(=NC3=O)SCC4=CC=CC=C4)C5=CN=CC=C5)C(=O)C1)C

Description

2-benzylsulfanyl-8,8-dimethyl-5-pyridin-3-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione is a heterocyclic compound with potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 2-benzylsulfanyl-8,8-dimethyl-5-pyridin-3-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione is not fully understood. However, it has been reported to inhibit the activity of protein kinases, which are enzymes involved in the regulation of various cellular processes, including cell growth and differentiation. Additionally, it has been shown to modulate the activity of G protein-coupled receptors, which are involved in the regulation of various physiological processes, including neurotransmission, hormone secretion, and immune function.
Biochemical and physiological effects:
2-benzylsulfanyl-8,8-dimethyl-5-pyridin-3-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, it has been reported to possess antifungal, antibacterial, and antiviral activities by inhibiting the growth of various microorganisms. Furthermore, this compound has been studied for its potential use as an inhibitor of protein kinases and as a modulator of G protein-coupled receptors.

Advantages and Limitations for Lab Experiments

2-benzylsulfanyl-8,8-dimethyl-5-pyridin-3-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione has several advantages and limitations for lab experiments. One of the advantages is its potential use as an inhibitor of protein kinases and as a modulator of G protein-coupled receptors. Additionally, it has been reported to exhibit anticancer, antifungal, antibacterial, and antiviral activities, making it a versatile compound for various experiments. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 2-benzylsulfanyl-8,8-dimethyl-5-pyridin-3-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione. One of the directions is the further investigation of its mechanism of action, which will provide insights into its potential use as an inhibitor of protein kinases and as a modulator of G protein-coupled receptors. Additionally, the study of its structure-activity relationship will help to identify more potent analogs with improved anticancer, antifungal, antibacterial, and antiviral activities. Furthermore, the development of novel synthetic methods for the preparation of this compound will facilitate its use in various experiments.

Synthesis Methods

The synthesis of 2-benzylsulfanyl-8,8-dimethyl-5-pyridin-3-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione has been reported using various methods. One of the most common methods involves the reaction of 2-aminopyridine with 2,4-dichloro-5-methylpyrimidine in the presence of sodium hydride and benzyl mercaptan. The resulting intermediate is then treated with sodium hydroxide and acetic anhydride to obtain the final product.

Scientific Research Applications

2-benzylsulfanyl-8,8-dimethyl-5-pyridin-3-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione has potential applications in scientific research. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. Additionally, it has been shown to possess antifungal, antibacterial, and antiviral activities. Furthermore, this compound has been studied for its potential use as an inhibitor of protein kinases and as a modulator of G protein-coupled receptors.